Cas no 1523530-56-4 (3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)-)

• Product Name: 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)-
• CAS No: 1523530-56-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5180738
• Update Time: 2025-05-20

3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)-

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-5-9-12(4,8-14)7-13-9/h9,13H,5-8H2,1-4H3/t9-,12+/m0/s1
• InChI Key： RKITXPQOOVWRNA-JOYOIKCWSA-N
• SMILES： [C@@]12(C)[C@@]([H])(NC1)CCN(C(OC(C)(C)C)=O)C2

Additional information on 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)-

Comprehensive Overview of 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)- (CAS No. 1523530-56-4)

The compound 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)- (CAS No. 1523530-56-4) is a highly specialized bicyclic structure with significant potential in pharmaceutical and chemical research. Its unique diazabicyclo[4.2.0]octane core and ester functional group make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific configuration ((1R,6S)-), which is critical for chiral drug development and asymmetric catalysis.

In recent years, the demand for 3,7-Diazabicyclo[4.2.0]octane derivatives has surged, driven by their applications in medicinal chemistry. The 1,1-dimethylethyl ester (tert-butyl ester) moiety enhances the compound's stability, making it suitable for controlled-release formulations. This aligns with the growing focus on sustainable drug delivery systems, a hot topic in pharmaceutical innovation. Additionally, the 1-methyl substitution offers tunable lipophilicity, a property highly sought after in CNS-targeting therapeutics.

The stereochemistry of (1R,6S)-3,7-Diazabicyclo[4.2.0]octane is particularly noteworthy. Enantiopure compounds like this are pivotal in addressing off-target effects—a major concern in precision medicine. Search trends reveal rising queries such as "chiral building blocks for drug discovery" and "bicyclic scaffolds in oncology," underscoring the relevance of this compound. Its CAS No. 1523530-56-4 is frequently cited in patents related to protease inhibitors and GPCR modulators, reflecting its versatility.

From a synthetic perspective, the tert-butyl ester protection in this compound simplifies purification and handling, a practical advantage for industrial-scale production. This feature resonates with the pharmaceutical industry's push toward green chemistry and atom-efficient processes. Moreover, the bicyclic framework of diazabicyclo[4.2.0]octane is structurally analogous to privileged scaffolds found in natural products, sparking interest in bioinspired drug design.

Analytical challenges associated with CAS No. 1523530-56-4, such as chromatographic separation of its enantiomers, have spurred advancements in HPLC method development. This aligns with the broader industry demand for high-resolution analytical techniques. Researchers also explore its potential in peptide mimetics, leveraging its rigid conformation to stabilize secondary structures—a strategy gaining traction in biologics engineering.

In summary, 3,7-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, (1R,6S)- represents a convergence of stereochemical precision, synthetic utility, and therapeutic potential. Its applications span from small-molecule drugs to bioconjugation, making it a compound of enduring interest in both academic and industrial settings.